Methyl 2-(1,3-benzothiazol-2-yl)-6-nitrobenzoate
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Overview
Description
Benzothiazole is a privileged bicyclic ring system with multiple applications. Its aromaticity makes it relatively stable, although, as a heterocycle, it has reactive sites, which allow for functionalization .
Synthesis Analysis
Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions .Molecular Structure Analysis
The carbon at the 2nd position of the benzothiazole ring is the most active site from a synthetic and medicinal point of view .Chemical Reactions Analysis
Benzothiazole derivatives can undergo various chemical reactions. For example, a one-pot three-component Knoevenagel condensation reaction can be used to synthesize certain benzothiazole derivatives .Scientific Research Applications
- Research Findings : Recent synthetic developments have led to benzothiazole-based anti-tubercular compounds. These derivatives exhibit better inhibition potency against Mycobacterium tuberculosis (M. tuberculosis) compared to standard reference drugs .
- Research Findings : A metal-free one-pot approach allows the synthesis of 2-acylbenzothiazoles from aryl methyl ketones and 2-aminobenzenethiol .
Antitubercular Activity
Synthesis of 2-Acylbenzothiazoles
Structural Studies
Mechanism of Action
While the specific mechanism of action for “Methyl 2-(1,3-benzothiazol-2-yl)-6-nitrobenzoate” is not available, benzothiazole derivatives have been found to exhibit a wide range of biological properties including anticancer, antimicrobial, and antidiabetic, anticonvulsant, anti-inflammatory, antiviral, antitubercular activities .
Future Directions
properties
IUPAC Name |
methyl 2-(1,3-benzothiazol-2-yl)-6-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10N2O4S/c1-21-15(18)13-9(5-4-7-11(13)17(19)20)14-16-10-6-2-3-8-12(10)22-14/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTNOEJXSQOAKNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC=C1[N+](=O)[O-])C2=NC3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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